3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride

• IUPAC Name: 3-(triazol-2-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C5H10N4.ClH/c6-2-1-5-9-7-3-4-8-9;/h3-4H,1-2,5-6H2;1H
• InChI Key: VOLDLOJOIKIPHO-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(N=C1)CCCN.Cl
• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• CAS RN: 4332-69-8

Description

“3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride” is a compound that belongs to the class of 1,2,3-triazoles. These compounds are known for their utility in various applications, such as propellants, explosives, pyrotechnics, and especially chemotherapy. They are widely used and studied class of antimicrobial agents due to their safety profile and high therapeutic index.

Synthesis Analysis

The synthesis of 1,2,3-triazoles is often achieved via the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is considered the most powerful click reaction. This method allows the incorporation of different functional groups and modulation of biological properties in one molecule through the use of a mild and efficient synthetic method.

Molecular Structure Analysis

The molecular structure of “3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride” is characterized by the presence of a 1,2,3-triazole ring. This ring is generated by the CuAAC reaction and has a high similarity with the imidazole/1,2,4-triazole fragment present in azole antifungal compounds.

Chemical Reactions Analysis

The chemical reactions involving “3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride” are typically characterized by the CuAAC click reaction. This reaction involves the interaction of 1,3-diazido-2-propanol and various alkynes.

Scientific Research Applications

Drug Discovery

. . .

Organic Synthesis

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Polymer Chemistry

. They contribute to the development of new materials with improved properties and performance.

Supramolecular Chemistry

. They can form complexes with other molecules, leading to the creation of larger structures with unique properties.

Bioconjugation and Chemical Biology

. They can be used to modify biological molecules, enhancing their functionality and enabling new biological studies.

Fluorescent Imaging and Materials Science

. They can be incorporated into materials to give them fluorescent properties, which can be useful in various imaging applications.

Mechanism of Action

Target of Action

Compounds containing the 1,2,3-triazole ring, such as this one, are known to exhibit a broad range of biological activities . They have been used in the development of new drugs with various targets .

Mode of Action

It’s known that the reaction occurs by the formation of a c-n bond between the nitrogen of the amino group and the carbonyl carbon, with a simultaneous proton transfer from nitrogen n1 to the oxygen of the c=o bond .

Biochemical Pathways

It’s worth noting that compounds with a 1,2,3-triazole ring can affect various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Compounds with a 1,2,3-triazole ring are generally known for their high solubility in water and other polar solvents , which can influence their bioavailability.

Result of Action

Compounds with a 1,2,3-triazole ring are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

It’s known that the reaction occurs under heating conditions , suggesting that temperature could be a significant environmental factor.

Future Directions

The future directions for “3-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride” and similar compounds are likely to involve further exploration of their potential applications in medicine and other fields. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.